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Compound of Interest

Compound Name: 2-(2-Aminophenyl)indole

Cat. No.: B1595303

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, hazards, and handling
information for 2-(2-Aminophenyl)indole. The information is compiled from available safety
data sheets and chemical databases to ensure a high standard of accuracy and relevance for
professionals in research and drug development. This document emphasizes safe laboratory
practices and provides clear guidance on hazard mitigation and emergency procedures.

Chemical Identification and Physical Properties

2-(2-Aminophenyl)indole is an organic compound with the molecular formula C14H12N2 and a
molecular weight of 208.26 g/mol .[1][2][3][4] It is a solid at room temperature with a melting
point of 154-155°C.[3][5]
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Property Value Source(s)
CAS Number 32566-01-1 [1][2][4]
Molecular Formula Ci14H12N2 [1112][31[4]
Molecular Weight 208.26 g/mol [1112]131[4]
Physical Form Solid [5]

Melting Point 154-155°C [3][5]
Boiling Point 437.9°C at 760 mmHg [3]

Density 1.229 g/cm3 [3]

Hazard Identification and Classification

2-(2-Aminophenyl)indole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

GHS Classification

Hazard Class Category Hazard Statement Source(s)
) o H315: Causes skin
Skin Irritation 2 o [5]
irritation
o H319: Causes serious
Eye Irritation 2A [5]

eye irritation

Specific Target Organ
Toxicity - Single
Exposure (Respiratory

Tract Irritation)

H335: May cause 5]
respiratory irritation

GHS Label Elements
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Element Description Source(s)
Pictogram (5]
Signal Word Warning [5]

Safe Handling and Personal Protective Equipment
(PPE)

Due to its irritant nature, strict adherence to safety protocols is mandatory when handling 2-(2-
Aminophenyl)indole. This includes the use of appropriate engineering controls and personal
protective equipment.

Engineering Controls

» Ventilation: Work with this compound should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize the inhalation of dust or aerosols.[6]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are essential to protect the eyes
from splashes and airborne particles.[7][8][9]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile, neoprene).[7][9]
[10] Ensure that gloves are inspected before use and changed regularly.

» Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator is necessary.[8][10][11][12] For irritating dusts, a filtering
facepiece (FFP) respirator may be appropriate.[11]

The following diagram illustrates the logical workflow for ensuring personal safety when
handling chemical irritants like 2-(2-Aminophenyl)indole.
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Personal Protective Equipment (PPE) Workflow

Hazard Assessment

Assess Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

Control Measures

Engineering Controls:
Fume Hood/Ventilation

if risk remains

Personal Protective Equipment

PPE $election

Skin Protection:

Gloves/Lab Coat

Eye Protection: Respiratory Protection:
Goggles/Face Shield Respirator

Click to download full resolution via product page
Caption: Workflow for selecting appropriate PPE when handling 2-(2-Aminophenyl)indole.

First-Aid Measures

In the event of exposure to 2-(2-Aminophenyl)indole, immediate first aid is crucial. The
following table summarizes the recommended procedures.
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Exposure Route First-Aid Measures Source(s)

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ (5]
oxygen. Seek medical

attention.

Immediately wash the affected
area with soap and plenty of

Skin Contact water. Remove contaminated [5][13]
clothing. If irritation persists,

seek medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [13][14][15][16][17]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [14]

unconscious person. Seek

medical attention.

The following diagram outlines the general first-aid response to chemical exposure.
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General First-Aid Response to Chemical Exposure

Chemical Exposure Occurs

A4

Ensure Scene is Safe

A\ 4

Remove from Source of Exposure

/ \Nﬁa@‘iate Actions
N

Call for Emergency Medical Help Decontaminate

/

Administer Specific First Aid

Skin/Eye Contact Eye Contact

Decontamination Procedures

Move to Fresh Air

Flush Eyes with Water

Click to download full resolution via product page
Caption: General workflow for first-aid response following chemical exposure.

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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e Minor Spills: For small spills of the solid material, carefully sweep up the powder to avoid
generating dust.[6] Place the collected material into a sealed container for proper disposal.
Clean the spill area with a suitable solvent and then with soap and water.

o Major Spills: Evacuate the area and prevent entry. If the spill is large or if you are not
equipped to handle it, contact your institution's environmental health and safety department
or emergency services.

Stability and Reactivity

Information on the specific chemical incompatibilities of 2-(2-Aminophenyl)indole is limited.
However, as a general precaution, it should be stored away from strong oxidizing agents.

Toxicological Information

There is a lack of publicly available quantitative toxicological data, such as LD50 (lethal dose,
50%) or LC50 (lethal concentration, 50%) values, for 2-(2-Aminophenyl)indole. The known
toxicological effects are its irritant properties on the skin, eyes, and respiratory system.

Biological Activity and Potential Sighaling Pathways

While specific signaling pathways for the toxicity of 2-(2-Aminophenyl)indole are not well-
documented, research on indole derivatives suggests a wide range of biological activities.
Some indole-containing compounds have been investigated for their potential as antitumor
agents.[1] The biological activity of 2-(2-Aminophenyl)indole is an area of ongoing research.

[1]

The following diagram illustrates a logical approach to risk management for handling chemical
compounds with irritant properties.
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Risk Management for Handling Chemical Irritants

Hazard Identification

Identify Chemical as Irritant
(Skin, Eye, Respiratory)

Risk Assessment
Emergency Response

Assess Potential Exposure Routes:
- Inhalation
- Dermal Contact
- Eye Contact

First Aid Procedures Spill Cleanup Procedures

Y

Assess Severity of Potential Harm

Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment

(e.g., Fume Hood) (e.g., SOPs, Training) (Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: A logical framework for managing the risks associated with chemical irritants.

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for the safety assessment of 2-(2-
Aminophenyl)indole are not readily available in the public domain. Standard toxicological

assays for skin and eye irritation, as well as for inhalation toxicity, would be required to

generate quantitative data. Researchers planning to work extensively with this compound

should consider conducting a thorough literature search for any new toxicological studies and

consult with their institution's safety professionals to develop appropriate protocols.
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Conclusion

2-(2-Aminophenyl)indole is a chemical that requires careful handling due to its irritant
properties. While quantitative toxicity data is currently lacking, the available information from
safety data sheets provides a clear basis for implementing effective safety measures. By
adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can minimize the risks associated with the handling and use of this
compound. Continuous monitoring of new toxicological data is recommended as the scientific
understanding of this and similar compounds evolves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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